Cas no 17229-17-3 (Benzyl 2-Chloroethyl Ether)

• Product Name: Benzyl 2-Chloroethyl Ether
• CAS No: 17229-17-3
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD00018964
• CID: 234416
• PubChem ID: 87558111
• Update Time: 2025-05-20

Benzyl 2-Chloroethyl Ether Chemical and Physical Properties

Names and Identifiers

• ((2-Chloroethoxy)methyl)benzene
• 1-((2-chloroethoxy)methyl)benzene
• 2-chloroethoxymethylbenzene
• (2-Chloroethoxymethyl)benzene
• 2-(Benzyloxy)ethyl Chloride
• 2-Benzyloxy-1-chloroethane
• 2-Phenylmethyloxyethyl chloride
• Benzyl 2-chloroethyl ether
• NSC 11269
• alpha-(2-Chloroethoxy)toluene
• 2-chloroethyl benzyl ether
• Benxyl 2-Chloroethyl ether
• 1-(BENZYLOXY)-2-CHLOROETHANE
• (2-Chloromethoxy)-Methyl-Benzene
• BENZENE, [(2-CHLOROETHOXY)METHYL]-
• Benzene, 1-[(2-chloroethoxy)methyl]-
• 2-(Benzyloxy)ethyl Chloride (2-Chloroethoxymethyl)benzene
• 1-benzyloxy-2-chloroethane
• AC-20352
• B2712
• FS-4580
• NSC-11269
• 2-benzyloxyethyl chloride
• FT-0637514
• A881884
• AMY10010
• Ether, benzyl 2-chloroethyl
• Benzene, (chloroethoxymethyl)-
• MFCD00018964
• 17229-17-3
• UPIMXDQREQJWMR-UHFFFAOYSA-
• InChI=1/C9H11ClO/c10-6-7-11-8-9-4-2-1-3-5-9/h1-5H,6-8H2
• V4L6VSV27H
• AKOS009293951
• chloroethyl benzyl ether
• NSC11269
• [(2-Chloroethoxy)methyl]benzene
• N12052
• DTXSID00279097
• [(2-Chloroethoxy)methyl]benzene #
• SCHEMBL2473034
• (2-chloroethoxy)methylbenzene
• DB-043891
• Benzyl 2-Chloroethyl Ether

• MDL： MFCD00018964
• Inchi： 1S/C9H11ClO/c10-6-7-11-8-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key： UPIMXDQREQJWMR-UHFFFAOYSA-N
• SMILES： ClCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 170.05000
• Monoisotopic Mass: 170.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.123 g/cm3 (20 ºC)
• Melting Point: 27.4-27.8 ºC
• Boiling Point: 174-177 ºC (4 Torr)
• Flash Point: 100.6±14.2 ºC,
• Refractive Index: 1.5651 (589.3 nm 30 ºC)
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 9.23000
• LogP: 2.44200
• Solubility: Uncertain

Benzyl 2-Chloroethyl Ether Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• WGK Germany：1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Benzyl 2-Chloroethyl Ether

Benzyl 2-Chloroethyl Ether (CAS No. 17229-17-3): A Comprehensive Overview in Modern Chemical Research

Benzyl 2-Chloroethyl Ether, identified by the Chemical Abstracts Service Number (CAS No.) 17229-17-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ether derivative has garnered attention due to its versatile applications in synthetic chemistry, drug development, and as an intermediate in various chemical processes. The unique structural properties of this compound, characterized by a benzyl group linked to a 2-chloroethyl moiety, make it a valuable reagent in the synthesis of more complex molecules.

The< strong>Benzyl 2-Chloroethyl Ether molecule exhibits a balance of reactivity and stability, which is pivotal in medicinal chemistry. Its ability to participate in nucleophilic substitution reactions while maintaining structural integrity has made it a preferred choice for researchers aiming to develop novel therapeutic agents. The presence of both an electron-withdrawing chloro group and an electron-donating benzyl group contributes to its unique chemical behavior, enabling diverse synthetic pathways.

In recent years, the< strong>Benzyl 2-Chloroethyl Ether has been extensively studied for its potential applications in the synthesis of bioactive molecules. One notable area of research involves its use as a precursor in the development of antiviral and anticancer agents. The compound’s ability to undergo facile functionalization allows for the introduction of various pharmacophores, making it a versatile building block in medicinal chemistry. For instance, researchers have utilized this ether derivative to synthesize protease inhibitors, which are crucial in the treatment of viral infections and cancer.

The< strong>Benzyl 2-Chloroethyl Ether has also found utility in the field of materials science. Its incorporation into polymer matrices enhances the thermal stability and mechanical properties of these materials. This has led to its use in the development of advanced coatings and adhesives that require high performance under extreme conditions. Additionally, the compound’s compatibility with various solvents makes it an excellent candidate for use in industrial processes where solubility and reactivity are critical parameters.

Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for synthesizing< strong>Benzyl 2-Chloroethyl Ether. Efforts have been directed towards developing catalytic systems that minimize waste and energy consumption. For example, transition metal-catalyzed reactions have been employed to achieve high yields of this compound under mild conditions. Such innovations align with the broader goal of reducing the environmental impact of chemical manufacturing processes.

The< strong>Benzyl 2-Chloroethyl Ether has also been investigated for its role in drug delivery systems. Its ability to form stable complexes with other molecules makes it an ideal candidate for encapsulating therapeutic agents. These complexes can enhance drug bioavailability and target specificity, leading to more effective treatments for various diseases. Furthermore, the compound’s compatibility with biodegradable polymers has opened up new possibilities for developing controlled-release formulations.

In conclusion, Benzyl 2-Chloroethyl Ether (CAS No. 17229-17-3) is a multifaceted compound with significant implications across multiple domains of chemical research. Its unique structural features and chemical properties make it indispensable in pharmaceutical synthesis, materials science, and green chemistry. As research continues to evolve, the applications of this compound are expected to expand, further solidifying its importance in modern chemical science.